Cas no 2227907-80-2 ((1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol
• CAS No: 2227907-80-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6320791
• PubChem ID: 95357712
• Update Time: 2025-10-30

(1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol
• EN300-1778052
• 2227907-80-2

• Inchi： 1S/C7H12N2O/c1-3-9-5-4-8-7(9)6(2)10/h4-6,10H,3H2,1-2H3/t6-/m1/s1
• InChI Key： JCNZYWWCECNSKF-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1=NC=CN1CC

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38Ų

Additional information on (1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol

Introduction to (1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol (CAS No. 2227907-80-2)

(1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol, identified by its CAS number 2227907-80-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center and an imidazole moiety, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural features of this compound make it a valuable scaffold for designing novel therapeutic agents.

The compound belongs to a class of molecules that exhibit a high degree of structural complexity, which is often associated with enhanced biological activity. The presence of the 1H-imidazole ring system is particularly noteworthy, as imidazole derivatives are widely recognized for their pharmacological properties. These derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol is crucial for its pharmaceutical applications, as even minor differences in stereochemistry can significantly impact biological activity. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in the production of this compound.

The synthesis of (1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. One of the key steps in the synthesis is the formation of the imidazole ring, which can be achieved through various cyclization reactions. The choice of starting materials and reaction conditions plays a critical role in determining the overall efficiency of the synthetic route.

Recent advancements in catalytic systems have enabled more efficient and sustainable synthesis of complex molecules like (1R)-1-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol. Transition metal-catalyzed reactions, in particular, have shown great promise in facilitating the formation of carbon-carbon and carbon-nitrogen bonds, which are essential for constructing the desired molecular framework. These catalytic approaches not only improve reaction efficiency but also minimize waste generation, aligning with the principles of green chemistry.

The biological activity of (1R)-1-(1H-imidazol-2-yl)ethan-1 ol has been explored in several preclinical studies. Its interaction with biological targets such as enzymes and receptors has been investigated to understand its potential therapeutic effects. Preliminary results suggest that this compound may exhibit properties relevant to areas such as anti-inflammatory and anticancer therapies. However, further research is needed to fully elucidate its mechanism of action and clinical potential.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from organic chemistry, medicinal chemistry, and pharmacology. Computational methods, such as molecular modeling and quantum mechanics calculations, have become indispensable tools in the design and optimization of active molecules like (1R)-1-(ethyl - 1H - imidazol - 2 - yl) ethanol strong>. These computational techniques allow researchers to predict the behavior of molecules in biological systems with high accuracy, thereby accelerating the drug discovery process.

In conclusion, ( 12 R ) - 12 ( 12 ethyl - 12 H - imidazol - 22 yl ) ethanol ( CAS no . 22 , 27907 - 80 , 22 ) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features and reported biological activities make it an attractive candidate for further investigation . As synthetic methodologies continue to evolve , the accessibility and scalability of such complex molecules will improve , paving the way for new therapeutic breakthroughs . p >